Cas no 308796-10-3 (Zinc, bromopentyl-)

• Product Name: Zinc, bromopentyl-
• CAS No: 308796-10-3
• MF: C₅H₁₁BrZn
• MW: 216.453837633133
• MDL: MFCD00671998
• CID: 300575
• PubChem ID: 24873269
• Update Time: 2025-06-19

Zinc, bromopentyl- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromopentyl-
• 1-Pentylzinc Bromide
• n-Pentylzinc bromide
• 1-Pentylzinc bromide 0.5 M in Tetrahydrofuran
• n-Pentylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• Pentylzinc bromide solution
• n-Pentylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles
• AKOS015912827
• pentylzinc(II) bromide
• Pentylzinc bromide, 0.50 M in THF
• MFCD00671998
• J-018183
• n-PentylZinc bromide 1.0 M in Tetrahydrofuran
• bromozinc(1+);pentane
• 308796-10-3

• MDL： MFCD00671998
• Inchi： 1S/C5H11.BrH.Zn/c1-3-5-4-2;;/h1,3-5H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： CIMWKWOZHMGSHS-UHFFFAOYSA-M
• SMILES： Br[Zn+].C(CC)C[CH2-]

Computed Properties

• Exact Mass: 213.93400
• Monoisotopic Mass: 213.93355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 17.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.965 g/mL at 25 °C
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 2.98730
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF

Zinc, bromopentyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S; S7; S26
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C
• Risk Phrases：R11; R19; R36/37

Additional information on Zinc, bromopentyl-

Recent Advances in Zinc, bromopentyl- (CAS: 308796-10-3) Research: A Comprehensive Review

Zinc, bromopentyl- (CAS: 308796-10-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This organozinc reagent, characterized by its pentyl chain and bromo substituent, has demonstrated versatile applications in organic synthesis, medicinal chemistry, and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of complex molecules, particularly in the construction of carbon-zinc bonds for cross-coupling reactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the unique reactivity of Zinc, bromopentyl- in palladium-catalyzed Negishi couplings, demonstrating its efficiency in forming C-C bonds with various aryl halides. The research team reported yields exceeding 85% for several pharmaceutically relevant intermediates, suggesting its utility in streamlined drug synthesis pathways. Notably, the compound's stability in THF and ether solutions was identified as a particular advantage for industrial-scale applications.

In the context of biological activity, preliminary investigations have suggested that Zinc, bromopentyl- derivatives may exhibit interesting pharmacological properties. A recent patent application (WO2023056789) describes novel zinc-containing compounds derived from 308796-10-3 that show promise as antimicrobial agents, particularly against drug-resistant Gram-positive bacteria. The proposed mechanism involves disruption of bacterial cell membrane integrity through zinc-mediated oxidative stress.

From a safety and handling perspective, current research has provided important insights into the compound's stability profile. Thermogravimetric analysis conducted by Müller et al. (2024) indicates that Zinc, bromopentyl- remains stable up to 120°C under inert atmosphere, though it demonstrates sensitivity to moisture and oxygen. These findings have important implications for storage conditions and handling protocols in laboratory and industrial settings.

Looking forward, several research groups are investigating the potential of Zinc, bromopentyl- in novel therapeutic areas. One particularly promising direction involves its use in the development of zinc-finger protein modulators, which could have applications in gene therapy and epigenetic regulation. Early-stage research suggests that the bromopentyl moiety may confer improved cell permeability to these complex biomolecules.

In conclusion, Zinc, bromopentyl- (308796-10-3) represents a versatile and valuable compound in contemporary chemical biology research. Its dual role as both a synthetic intermediate and potential pharmacophore continues to drive innovation across multiple domains of pharmaceutical development. Future research directions will likely focus on expanding its applications in targeted drug delivery systems and exploring its biological activity profile in greater depth.